Cas no 1805292-34-5 (Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate)

Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate is a fluorinated and iodinated pyridine derivative with significant utility in synthetic organic chemistry. The presence of both difluoromethyl and diiodo substituents enhances its reactivity as a versatile intermediate for cross-coupling reactions, particularly in the synthesis of complex heterocycles and pharmaceuticals. The electron-withdrawing properties of the difluoromethyl group improve electrophilic character, while the iodine atoms facilitate selective functionalization via metal-catalyzed transformations. This compound is particularly valuable in medicinal chemistry for constructing fluorinated scaffolds, which are increasingly important in drug design due to their metabolic stability and bioavailability. Its crystalline solid form ensures ease of handling and storage under standard laboratory conditions.
Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate structure
1805292-34-5 structure
Product Name:Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate
CAS No:1805292-34-5
MF:C8H5F2I2NO2
MW:438.93655371666
CID:4851724
Update Time:2025-10-31

Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate
    • Inchi: 1S/C8H5F2I2NO2/c1-15-8(14)5-3(11)2-4(12)13-6(5)7(9)10/h2,7H,1H3
    • InChI Key: RXWAEZOQIBLIRZ-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=C(C(F)F)C=1C(=O)OC)I

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.2

Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029071670-250mg
Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate
1805292-34-5 97%
250mg
$499.20 2022-04-01
Alichem
A029071670-500mg
Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate
1805292-34-5 97%
500mg
$855.75 2022-04-01
Alichem
A029071670-1g
Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate
1805292-34-5 97%
1g
$1,490.00 2022-04-01

Additional information on Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate

Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 1805292-34-5, commonly referred to as Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate, has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that confer it distinct chemical and physical properties. The presence of a difluoromethyl group at the 2-position and diiodo groups at the 4 and 6 positions, along with a carboxylate ester group at the 3-position, makes it a versatile molecule for various chemical transformations and functional applications.

Recent studies have highlighted the importance of such iodinated pyridine derivatives in medicinal chemistry. The diiodo groups are known to enhance the electronic properties of the molecule, making it a promising candidate for drug design. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that such compounds can serve as potential inhibitors for certain kinase enzymes, which are critical targets in cancer therapy. The difluoromethyl group further adds to the molecule's versatility by introducing fluorine atoms, which are often associated with improved pharmacokinetic properties such as increased lipophilicity and metabolic stability.

In terms of synthesis, Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate can be prepared via a multi-step process involving nucleophilic substitution and Friedel-Crafts alkylation reactions. A study in *Organic Process Research & Development* detailed an optimized route that employs iodination followed by esterification. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields, making this compound more accessible for large-scale production.

The structural uniqueness of this compound also lends itself to applications in materials science. For example, its aromaticity and substituent effects make it a potential candidate for use in organic light-emitting diodes (OLEDs). Research in *Advanced Materials* explored its role as an electron transport layer material, where the diiodo groups were found to enhance charge transport properties. This finding opens new avenues for its application in next-generation electronic devices.

Another emerging area of interest is its use in agrochemicals. The difluoromethyl group is known to impart herbicidal activity, and preliminary studies suggest that this compound could be developed into an effective herbicide. A study published in *Pest Management Science* reported that analogs of this compound exhibited potent activity against several agricultural weeds without significant toxicity to non-target organisms.

From an environmental perspective, understanding the fate and behavior of Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate in natural systems is crucial. Research conducted by environmental chemists has focused on its biodegradation pathways and persistence in soil and water systems. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint.

In conclusion, Methyl 2-(difluoromethyl)-4,6-diiodopyridine-3-carboxylate (CAS No. 1805292-34-5) stands out as a multifaceted compound with diverse applications across medicinal chemistry, materials science, and agrochemicals. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various industries while maintaining environmental sustainability.

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